5-Chloro-3-ethyl-pyridine-2-carboxylic acid

• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol
• IUPAC Name: 5-chloro-3-ethylpyridine-2-carboxylic acid
• InChI: InChI=1S/C8H8ClNO2/c1-2-5-3-6(9)4-10-7(5)8(11)12/h3-4H,2H2,1H3,(H,11,12)
• InChI Key: HIIWMIYPFWBPTC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CC(=C1)Cl)C(=O)O

Description

5-Chloro-3-ethyl-pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C8H8ClNO2 and its molecular weight is 185.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a three necked round bottom flask under a nitrogen atmosphere at −78° C., a solution of n-butyllithium in hexane (1.6 M, 7 ml, 11.1 mmol) was added dropwise to a solution of diisopropylamine (1.56 ml, 11.1 mmol) in tetrahydrofuran (10 ml). The solution was stirred for 30 minutes, then a solution of 5-chloropyridine-2-carboxylic acid (800 mg, 5.0 mmol) in tetrahydrofuran (50 ml) was added dropwise over 1 hour and the reaction was stirred for 1 hour at −78° C. This solution was added dropwise via cannula to a solution of bromoethane (1.89 ml, 25.3 mmol) in tetrahydrofuran (10 ml) at −30° C. The reaction mixture was stirred overnight at room temperature. For the workup, water (10 ml) was added and the mixture was concentrated; hydrochloric acid (1 N) was added to reach pH 5 and the solution obtained was evaporated to dryness. The solid was solubilized in methanol and poured into acetonitrile. The solid formed was filtered off; the solution was collected and evaporated. The crude product was purified by chromatography to give the 5-chloro-3-ethyl-pyridine-2-carboxylic acid (90 mg, 10% of theory) as a white solid. Mass (calculated) C8H8ClNO2 [185.611]; (found) [M+H]+=185, [M+2-H]+=187.